Cas no 745783-88-4 (6-Methoxy-2-naphthylglyoxal Hydrate)

• Product Name: 6-Methoxy-2-naphthylglyoxal Hydrate
• CAS No: 745783-88-4
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD05664091
• CID: 560766
• PubChem ID: 45074957
• Update Time: 2025-04-19

6-Methoxy-2-naphthylglyoxal Hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetaldehyde,6-methoxy-a-oxo-, hydrate (1:1)
• 2-(6-methoxynaphthalen-2-yl)-2-oxoacetaldehyde,hydrate
• 6-Methoxy-2-naphthylglyoxal hydrate
• FT-0677416
• AKOS005254842
• 2-(6-methoxynaphthalen-2-yl)-2-oxoacetaldehyde;hydrate
• CS-0319470
• 745783-88-4
• DTXSID20662982
• MFCD05664091
• 2-(6-methoxynaphthalen-2-yl)-2-oxoacetaldehyde hydrate
• (6-Methoxynaphthalen-2-yl)(oxo)acetaldehyde--water (1/1)
• VEB78388
• 6-Methoxy-2-naphthylglyoxal Hydrate

• MDL： MFCD05664091
• Inchi： 1S/C13H10O3.H2O/c1-16-12-5-4-9-6-11(13(15)8-14)3-2-10(9)7-12;/h2-8H,1H3;1H2
• InChI Key： YNILJUBMHVAHAW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(C=O)=O)=CC=C2C=1.O

Computed Properties

• Exact Mass: 232.07400
• Monoisotopic Mass: 232.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Melting Point: 106-110°C
• Boiling Point: 435.7°C at 760 mmHg
• Flash Point: 217.3°C
• PSA: 52.60000
• LogP: 2.16570

6-Methoxy-2-naphthylglyoxal Hydrate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Safety Term：26-36